Cas no 13338-60-8 (Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy-)
13338-60-8 structure
Product Name:Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy-
CAS No:13338-60-8
MF:C12H15NO3
MW:221.252403497696
CID:1232910
PubChem ID:4737713
Update Time:2025-04-20
Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy-
- 6,7,8-trimethoxy-3,4-dihydroisoquinoline
- DTXSID20406161
- SVIDDEARBPWMLP-UHFFFAOYSA-N
- AKOS002663459
- 6,7,8-trimethoxy-3,4-dihydro-isoquinoline
- 13338-60-8
- SCHEMBL11366632
-
- Inchi: 1S/C12H15NO3/c1-14-10-6-8-4-5-13-7-9(8)11(15-2)12(10)16-3/h6-7H,4-5H2,1-3H3
- InChI Key: SVIDDEARBPWMLP-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(=CC2=C1C=NCC2)OC)OC
Computed Properties
- Exact Mass: 221.10525
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40Ų
Experimental Properties
- PSA: 40.05
Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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